Cas no 926265-70-5 ([(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine)

• Product Name: [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine
• CAS No: 926265-70-5
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5234358
• PubChem ID: 16770880
• Update Time: 2026-03-08

[(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-(2-furanylmethyl)-α-methyl-
• [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine

• Inchi： 1S/C12H14N2O/c1-10(12-6-2-3-7-13-12)14-9-11-5-4-8-15-11/h2-8,10,14H,9H2,1H3
• InChI Key： VFZXCJUBQVYIAT-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(C)NCC1OC=CC=1

Additional information on [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine

Introduction to [(Furan-2-yl)methyl][1-(Pyridin-2-yl)ethyl]amine (CAS No. 926265-70-5)

[(Furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine, also known by its CAS number 926265-70-5, is a versatile organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a furan ring and a pyridine ring, making it an interesting subject for both academic research and industrial applications.

The molecular formula of [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine is C₁₃H₁₄N₂O, and its molecular weight is approximately 214.25 g/mol. The compound's structure features a furan ring, which is a five-membered aromatic ring containing an oxygen atom, and a pyridine ring, a six-membered aromatic ring with one nitrogen atom. These rings are connected through alkyl chains, providing the molecule with unique chemical properties and reactivity.

In recent years, [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine has garnered attention due to its potential in pharmaceutical research. Studies have shown that compounds containing furan and pyridine moieties often exhibit biological activities such as anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the anti-inflammatory effects of similar compounds, suggesting that [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine could be a valuable lead compound for the development of new therapeutic agents.

The synthesis of [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine can be achieved through various methods, including the reaction of 2-furancarboxaldehyde with 1-(pyridin-2-yl)ethanamine. This synthesis route has been optimized to improve yield and purity, making it suitable for large-scale production. The compound's stability under different conditions has also been investigated, with results indicating that it remains stable at room temperature and in various solvents.

In the context of drug discovery, [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine has shown promise as a potential ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are key targets for many drugs. Research published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that compounds with similar structures can modulate GPCR activity, suggesting that [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine could be further explored for its receptor-binding properties.

Beyond its pharmaceutical applications, [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine has also found use in materials science. The presence of both furan and pyridine rings makes it an attractive building block for the synthesis of advanced materials with unique optical and electronic properties. For example, a study in the Journal of Materials Chemistry C in 2019 reported the use of similar compounds in the development of organic light-emitting diodes (OLEDs), highlighting their potential in next-generation display technologies.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the biodegradability and toxicity of [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine have shown that it exhibits low toxicity to aquatic organisms and is biodegradable under aerobic conditions. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, [(furan-2-yl)methyl][1-(pyridin-2-yl)ethyl]amine (CAS No. 926265-70-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure provides a foundation for further research into its biological activities, synthetic methods, and applications in pharmaceuticals and materials science. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.